Cas no 2241138-18-9 ((1-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride)

• Product Name: (1-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride
• CAS No: 2241138-18-9
• MF: C₈H₁₆ClN₃
• MW: 189.685740470886
• CID: 5461733
• Update Time: 2025-10-12

(1-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride

• Inchi： 1S/C8H15N3.ClH/c1-8(2,3)11-6-7(4-9)5-10-11;/h5-6H,4,9H2,1-3H3;1H
• InChI Key： AUZLOWIOBGDIIZ-UHFFFAOYSA-N
• SMILES： C(N1N=CC(CN)=C1)(C)(C)C.Cl

Additional information on (1-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride

Comprehensive Overview of (1-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride (CAS No. 2241138-18-9)

(1-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride (CAS No. 2241138-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl-substituted pyrazole core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds with enhanced pharmacokinetic properties.

The compound's dihydrochloride salt form improves solubility and stability, which is critical for high-throughput screening and medicinal chemistry applications. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research due to the growing focus on targeted cancer therapies. Additionally, its pyrazole-4-methanamine moiety is a key scaffold in designing G-protein-coupled receptor (GPCR) modulators, aligning with trends in neurodegenerative and metabolic disease research.

From a synthetic chemistry perspective, 2241138-18-9 exemplifies the importance of N-tert-butyl protection strategies in optimizing reaction yields. This aligns with industry discussions on green chemistry and atom economy, as researchers seek sustainable methods to reduce waste in multi-step syntheses. The compound’s versatility also extends to crop protection formulations, where pyrazole derivatives are explored for their pesticidal activity amid global debates on food security and sustainable agriculture.

Analytical characterization of (1-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry—techniques frequently searched by QC professionals. Its storage conditions (e.g., desiccated, at -20°C) reflect broader industry standards for amine-containing compounds, a common query among laboratory managers. Furthermore, its structure-activity relationship (SAR) data is often cross-referenced in cheminformatics databases, underscoring its relevance in AI-driven drug design platforms.

As regulatory agencies emphasize ICH guidelines for impurity profiling, the precise synthesis of CAS 2241138-18-9 gains importance. This resonates with pharmaceutical manufacturers investing in Quality by Design (QbD) principles. The compound’s patent landscape also attracts attention, with queries about generic drug development timelines and intellectual property strategies dominating professional forums.

In summary, (1-tert-butyl-1H-pyrazol-4-yl)methanamine dihydrochloride represents a convergence of cutting-edge research themes: from precision medicine to agrochemical innovation. Its dual utility in life sciences and material chemistry positions it as a compound of enduring interdisciplinary interest, particularly as the scientific community prioritizes multi-target therapeutics and bioisosteric replacements in molecular design.